NH4V3O8: a novel sinusoidal layered compound formed by the cation templating effect
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A800743H
Abstract
V2O5 reacts with aqueous NH3 under hydrothermal conditions to give a novel sinusoidal layered compound NH4V3O8; the structure features weak hydrogen bonds between the V3O8– layers and the NH4+ cations that occupy the interlayer space.
Recommended Literature
- [1] Transport properties and intermolecular interactions in binary mixtures based on the protic ionic liquid ethylimidazolium triflate and ethylene glycol†
- [2] Fabrication of dual-functional electrodes using oxygen vacancy abundant NiCo2O4 nanosheets for advanced hybrid supercapacitors and Zn-ion batteries†
- [3] Nitrogen-doped graphene/graphitic carbon nitride with enhanced charge separation and two-electron-transferring reaction activity for boosting photocatalytic hydrogen peroxide production†
- [4] Impact of chirality on the amorphous state of conglomerate forming systems: a case study of N-acetyl-α-methylbenzylamine†
- [5] Reaction of Ethyl 7-Aminoindole-2-carboxylate with β-Diketone and β-Oxo Ester Compounds
- [6] Inside front cover
- [7] 2D and 3D maximum-quantum NMR and diffusion spectroscopy for the characterization of enzymatic reaction mixtures
- [8] Apparatus
- [9] Computational design of a minimal catalyst using colloidal particles with programmable interactions†
- [10] Trace level analysis of polycyclic aromatic hydrocarbons in surface waters by solid phase extraction (SPE) and gas chromatography-ion trap mass spectrometry (GC-ITMS)
Journal Name：Chemical Communications
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 149669-53-4
